Cas no 1247859-51-3 (1-(4-Chlorophenyl)propane-1-sulfonyl chloride)

• Product Name: 1-(4-Chlorophenyl)propane-1-sulfonyl chloride
• CAS No: 1247859-51-3
• MF: C₉H₁₀Cl₂O₂S
• MW: 253.145499706268
• CID: 5281808
• Update Time: 2023-08-26

1-(4-Chlorophenyl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)propane-1-sulfonyl chloride
• 1-(4-Chlorophenyl)propane-1-sulfonyl chloride

• Inchi： 1S/C9H10Cl2O2S/c1-2-9(14(11,12)13)7-3-5-8(10)6-4-7/h3-6,9H,2H2,1H3
• InChI Key： SFYJKHSPBYJOTG-UHFFFAOYSA-N
• SMILES： ClS(C(C1C=CC(=CC=1)Cl)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes